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Compound of Interest

Compound Name: 4-(2-Methoxyethyl)morpholine

Cat. No.: B156078

Application Notes and Protocols for 4-(2-
Methoxyethyl)morpholine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and potential
applications of 4-(2-Methoxyethyl)morpholine. The information is compiled from publicly
available safety data sheets and chemical databases to ensure best practices in a laboratory
setting.

Chemical and Physical Properties

4-(2-Methoxyethyl)morpholine is a substituted morpholine derivative with the chemical
formula C7H15NO2.[1][2] It is a liquid at room temperature.[1] Proper understanding of its
physical and chemical properties is crucial for safe handling and use in experimental
procedures.

Table 1: Quantitative Data for 4-(2-Methoxyethyl)morpholine
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Property Value Reference
Molecular Formula C7H15NO2 [1112]
Molecular Weight 145.20 g/mol [1][2]
Boiling Point 104-105.8 °C (at 44 Torr) [3]

Density 0.974 £ 0.06 g/cm3 (Predicted) [3]

pKa 6.66 + 0.10 (Predicted) [3]

Physical State Liquid [1]

Safety and Hazard Information

4-(2-Methoxyethyl)morpholine is classified as a hazardous substance, primarily causing skin
irritation and serious eye damage.[1] It is imperative to follow strict safety protocols to avoid
exposure.

Table 2: GHS Hazard Identification

Hazard Class GHS Pictogram Signal Word Hazard Statement
Skin H315: Causes skin
] o GHSO05 Danger o
Corrosion/Irritation irritation[1]
Serious Eye H318: Causes serious
o GHSO05 Danger
Damage/Eye Irritation eye damage[1]

2.1. Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling this compound. The following
PPE is mandatory to minimize exposure risks.

Table 3: Recommended Personal Protective Equipment
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PPE Item

Specification

Eye and Face Protection

Chemical safety goggles and a face shield are

required.

Skin Protection

Chemical-resistant gloves (e.g., nitrile,
neoprene), a lab coat, and appropriate

disposable garments.

Respiratory Protection

Use in a well-ventilated area or under a
chemical fume hood. If inhalation risk is high, a
NIOSH-approved respirator with an appropriate

cartridge is necessary.

2.2. Emergency Procedures

In case of accidental exposure, immediate action is critical.

Table 4: First-Aid Measures
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Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Handling and Storage Protocols

Proper handling and storage are essential to maintain the chemical's integrity and prevent

accidents.

3.1. Handling

o Work in a well-ventilated area, preferably under a chemical fume hood.

e Avoid contact with skin, eyes, and clothing.

e Do not breathe vapors or mist.

e Use non-sparking tools and explosion-proof equipment as a precautionary measure,

especially if heating.

e Ground and bond containers when transferring material to prevent static discharge.
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» Wash hands thoroughly after handling.

3.2. Storage

Store in a tightly closed container in a dry and well-ventilated place.[3]

Recommended storage temperature is 2-8°C.[3]

Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

Store in an area designated for corrosive and hazardous materials.

Workflow for Safe Handling and Storage
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Diagram 1: Safe Handling and Storage Workflow
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Diagram 1: Safe Handling and Storage Workflow
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Application Notes and Experimental Protocols

While specific experimental protocols for 4-(2-Methoxyethyl)morpholine are not readily
available in the searched literature, its structural similarity to other morpholine derivatives
suggests its primary application as a catalyst or a reagent in organic synthesis. The following is
a generalized protocol for its use as a tertiary amine catalyst in a reaction.

Disclaimer: The following protocol is a general guideline based on the applications of similar
morpholine compounds. Researchers must conduct a thorough literature search for their
specific reaction and optimize the conditions accordingly. A small-scale trial is highly
recommended before scaling up any reaction.

4.1. General Protocol: Use as a Tertiary Amine Catalyst

This protocol outlines the general steps for using 4-(2-Methoxyethyl)morpholine as a catalyst
in a generic organic reaction, such as a polyurethane formation or other base-catalyzed
transformations.

Materials:

e 4-(2-Methoxyethyl)morpholine

e ReactantA

e Reactant B

¢ Anhydrous solvent (e.g., THF, Dichloromethane)

e Round-bottom flask

e Magnetic stirrer and stir bar

 Inert atmosphere setup (e.g., Nitrogen or Argon line)

o Standard workup and purification equipment (e.g., separatory funnel, rotary evaporator,
chromatography columns)

Procedure:
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e Reaction Setup:

o Dry all glassware in an oven and cool under an inert atmosphere.

o To a round-bottom flask equipped with a magnetic stir bar, add Reactant A and the
anhydrous solvent under an inert atmosphere.

o Stir the solution until Reactant A is fully dissolved.

o Addition of Reagents:

o Slowly add Reactant B to the solution.

o Add a catalytic amount of 4-(2-Methoxyethyl)morpholine (typically 0.1-10 mol%) to the
reaction mixture. The optimal catalyst loading should be determined experimentally.

e Reaction Monitoring:

o Monitor the progress of the reaction by an appropriate analytical technique (e.g., TLC, GC-
MS, LC-MS).

o Allow the reaction to stir at the appropriate temperature (room temperature or heated) until
completion.

o Workup:

o Once the reaction is complete, quench the reaction by adding an appropriate aqueous
solution (e.g., water, saturated ammonium chloride).

o Transfer the mixture to a separatory funnel and extract the product with a suitable organic
solvent.

o Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure.

o Purification:
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o Purify the crude product by a suitable method, such as flash column chromatography,
distillation, or recrystallization.

e Characterization:

o Characterize the purified product using standard analytical techniques (e.g., NMR, IR,
Mass Spectrometry) to confirm its identity and purity.

Experimental Workflow Diagram
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Diagram 2: General Experimental Workflow
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Diagram 2: General Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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